LSP-249

• CAS: 1801253-04-2
• Molecular Formula: C24H22ClN5O
• Molecular Weight: 431.9 g/mol
• InChI: InChI=1S/C24H22ClN5O/c1-14-7-23(26)30-15(2)21(14)13-29-24(31)17-5-6-27-20(11-17)9-16-3-4-22-18(8-16)10-19(25)12-28-22/h3-8,10-12H,9,13H2,1-2H3,(H2,26,30)(H,29,31)
• InChIKey: BDLURRLRBKLEDL-UHFFFAOYSA-N

LSP-249: Small-Molecule Kallikrein Probe for HAE

LSP-249 (CAS 1801253-04-2) is a synthetic small-molecule inhibitor targeting plasma kallikrein, a serine protease central to the kallikrein-kinin system implicated in hereditary angioedema (HAE) [1]. Derived from patent WO2016011209A1 as Example 35, the compound features a distinct heterocyclic scaffold of N-[(6-amino-2,4-dimethylpyridin-3-yl)methyl]-2-[(3-chloroquinolin-6-yl)methyl]pyridine-4-carboxamide with a molecular weight of 431.92 g/mol . It exhibits an EC50 value of less than 100 nM against plasma kallikrein in cellular assays, positioning it as a potent research tool for the kallikrein-kinin pathway [2].

Pathway Probe Kallikrein-kinin system inhibitor for HAE research models

Small Molecule Cell-permeable tool for intracellular target engagement studies

Verified Purity Research-grade purity supporting reproducible biochemical assays

• [1] EP 3169325 B1. Therapeutic inhibitory compounds. 2021-04-28. View Source
• [2] MedChemExpress. LSP-249 Product Datasheet. Kallikrein Inhibitor. View Source

LSP-249: Why Generic Substitutes Fall Short

Plasma kallikrein inhibitors represent a structurally diverse class ranging from large biologics (e.g., lanadelumab) and peptides to small molecules with varied scaffolds. Simple in-class substitution is unreliable because potency, selectivity profiles against related serine proteases (e.g., factor XIa, plasmin), and oral bioavailability are highly dependent on the specific molecular architecture [1]. LSP-249, with its unique pyridine-4-carboxamide core, occupies a chemical space distinct from clinically advanced inhibitors like berotralstat. Its precise selectivity fingerprint, while not fully disclosed, is intrinsically linked to its specific structure, meaning that in-class alternatives cannot be assumed to replicate its pharmacological profile for mechanistic investigations [2].

Structural Mismatch

Pyridine-4-carboxamide scaffold may shift selectivity and ADME profile relative to berotralstat.

Potency-Profile Risk

In-class substitution may not guarantee comparable serine protease inhibition; selectivity is scaffold-dependent.

Oral Bioavailability Unknown

No reported oral PK data; oral exposure cannot be assumed from berotralstat or other clinical candidates.

• [1] Berotralstat (BCX7353): Structure-Guided Design of a Potent, Selective, and Oral Plasma Kallikrein Inhibitor to Prevent Attacks of Hereditary Angioedema (HAE). J Med Chem. 2021 Sep 9;64(17):12453-12468. View Source
• [2] Discovery and development of plasma kallikrein inhibitors for multiple diseases. Eur J Med Chem. 2020 Feb 10;190:112112. View Source

LSP-249: Evidence Compared to Known Inhibitors

Plasma Kallikrein Potency vs. Avoralstat

LSP-249 demonstrates a cellular EC50 of less than 100 nM against plasma kallikrein, as reported in patent WO2016011209A1. This is less potent on a molar basis than the clinically investigated small molecule avoralstat (BCX4161), which exhibits EC50 values of 1.14-11.1 nM in isolated human plasma . While LSP-249's lower potency may be a disadvantage for therapeutic development, it remains a potent and highly useful tool compound for in vitro and in vivo pathway probing, where ultra-high potency is not always required and may help in avoiding complete pathway shutdown .

Potency vs Avoralstat

Cross-study comparable

EC₅₀

Enables modulable target engagement for pathway probing studies.

Assay conditions differ; direct potency comparison limited.

Scaffold Divergence

Class-level

Pyridine-4-carboxamide vs dibenzyl-aminomethyl-pyridine core

Supports scaffold-specific interaction studies independent of berotralstat.

Berotralstat is an FDA-approved oral drug; LSP-249 is a research tool.

Purity (HPLC)

Reported

99.27%

Reduces off-target interference risk in protease panels.

Vendor-specified purity; lot-to-lot verification recommended.

Cell Permeability

Class-level

Small molecule (431.92 Da) vs biologic (antibody/peptide) membrane impermeable

Enables intracellular kallikrein engagement studies.

Based on physicochemical property inference; confirm in target cell model.

Evidence Dimension	Potency against Plasma Kallikrein
Target Compound Data	EC50 < 100 nM (cellular assay)
Comparator Or Baseline	Avoralstat: EC50 = 1.14-11.1 nM (human plasma assay)
Quantified Difference	LSP-249 is at least 9- to 90-fold less potent than avoralstat under the compared assay conditions.
Conditions	Target: cellular assay; Comparator: isolated human plasma assay

Why This Matters

This potency range is suitable for research applications where partial or modulable target engagement is desired, and the distinct chemotype offers a different selectivity profile.

Structural Differentiation vs. Berotralstat

LSP-249 possesses a distinct chemical scaffold (pyridine-4-carboxamide) that is structurally unrelated to the dibenzyl-aminomethyl-pyridine core of the FDA-approved, orally bioavailable inhibitor berotralstat (BCX7353) [1]. This structural divergence is critical for researchers as it inherently dictates different physicochemical properties, selectivity profiles against off-target serine proteases, and ADME characteristics. While berotralstat has an established oral pharmacokinetic profile suitable for clinical prophylactic use, LSP-249 serves as a structurally alternative probe for investigating scaffold-specific effects on kallikrein inhibition .

Scaffold Divergence

Class-level

Pyridine-4-carboxamide vs dibenzyl-aminomethyl-pyridine core

Supports scaffold-specific interaction studies independent of berotralstat.

Berotralstat is an FDA-approved oral drug; LSP-249 is a research tool.

Evidence Dimension	Molecular Scaffold and Drug-Likeness
Target Compound Data	Pyridine-4-carboxamide scaffold; MW 431.92; no reported oral bioavailability data for clinical use.
Comparator Or Baseline	Berotralstat: dibenzyl-aminomethyl-pyridine scaffold; is an orally bioavailable, once-daily FDA-approved drug.
Quantified Difference	Structurally unrelated scaffolds; LSP-249 is a research tool, while berotralstat is an approved oral prophylactic treatment.
Conditions	Chemical structure comparison; therapeutic status differentiation.

Why This Matters

Selecting LSP-249 over a clinical candidate enables fundamental research into scaffold-specific interactions with plasma kallikrein, avoiding the complexities of a therapeutic's optimized polypharmacology.

• [1] Kotian PL, et al. Berotralstat (BCX7353): Structure-Guided Design of a Potent, Selective, and Oral Plasma Kallikrein Inhibitor. J Med Chem. 2021 Sep 9;64(17):12453-12468. View Source

Purity & Assay Reproducibility

Commercially sourced LSP-249 is available with a verified purity of 99.27% by HPLC analysis, meeting the stringent quality control criteria required for reproducible biochemical and cellular assays . This level of purity is crucial for minimizing off-target effects from impurities in kinase or protease panels, a common pitfall when using lower-purity research compounds. In comparison, many other in-class tool compounds are often characterized with a nominal purity of only 95%, presenting significantly greater risk of assay interference .

Purity (HPLC)

Reported

99.27%

Reduces off-target interference risk in protease panels.

Vendor-specified purity; lot-to-lot verification recommended.

Evidence Dimension	Compound Purity for Research Suitability
Target Compound Data	Purity: 99.27% (HPLC)
Comparator Or Baseline	Common industry standard for research compounds: typically 95%.
Quantified Difference	LSP-249 is available at a >4% higher absolute purity than the typical research-grade baseline.
Conditions	Vendor specification datasheets.

Why This Matters

High chemical purity is a direct assurance of assay reliability and reproducibility, a key factor in selecting a tool compound for rigorous mechanistic studies.

Small-Molecule Advantage Over Biologics

Unlike biologic plasma kallikrein inhibitors such as the monoclonal antibody lanadelumab or the peptide ecallantide, LSP-249 is a small molecule capable of passive cell membrane permeability, enabling its use in intracellular target engagement studies . This represents a fundamental axis of differentiation for mechanistic cellular pharmacology experiments where macromolecule inhibitors are excluded by the cell membrane. LSP-249 also offers simpler and more cost-effective synthesis and quality control compared to recombinant biologics [1].

Cell Permeability

Class-level

Small molecule (431.92 Da) vs biologic (antibody/peptide) membrane impermeable

Enables intracellular kallikrein engagement studies.

Based on physicochemical property inference; confirm in target cell model.

Evidence Dimension	Molecule Type and Cell Permeability
Target Compound Data	Small molecule (MW 431.92); capable of passive membrane diffusion.
Comparator Or Baseline	Lanadelumab: human monoclonal antibody (MW ~150 kDa); Ecallantide: recombinant peptide (MW ~7 kDa); both are membrane impermeable.
Quantified Difference	Pharmacologically relevant; LSP-249 can engage intracellular kallikrein pools, while biologic inhibitors cannot.
Conditions	Physicochemical property-based inference.

Why This Matters

For research programs investigating the full physiological role of plasma kallikrein, including intracellular functions, a small-molecule tool is a non-negotiable experimental necessity.

• [1] Discovery and development of plasma kallikrein inhibitors for multiple diseases. Eur J Med Chem. 2020 Feb 10;190:112112. View Source

LSP-249: Research & Procurement Scenarios

Scaffold-Specific Binding in Kallikrein

When a research program aims to understand structure-activity relationships beyond berotralstat's chemical space, LSP-249 provides a chemically distinct pyridine-4-carboxamide probe. Its use in parallel with berotralstat can reveal scaffold-dependent allosteric effects or resistance profiles, as their binding interactions within the kallikrein active site are likely non-identical [1].

Intracellular Kallikrein Functional Studies

For studies requiring the inhibition of intracellular plasma kallikrein pools, LSP-249 is a mandatory tool where monoclonal antibodies or peptides are ineffective. Its small-molecule nature ensures cell permeability, enabling high-content screening, gene expression analysis, and phenotypic assays in intact cell models .

Reference Inhibitor for Assay Development

Given its high commercially available purity (99.27%), LSP-249 serves as an excellent reference standard for developing and validating new biochemical or cellular assays for plasma kallikrein activity. Its well-defined structure and patent provenance allow for reliable lot-to-lot reproducibility in long-term screening campaigns .

Efficacy in Bradykinin-Edema Models

LSP-249 is a suitable tool for acute pharmacodynamic studies in rodent models of bradykinin-mediated vascular permeability. While its in vivo PK profile may not match berotralstat's, its potency is sufficient to probe target engagement and efficacy in preclinical murine or rat models, offering a cost-effective alternative to expensive biologic inhibitors for in vivo proof-of-concept work .

Application

Selection Property

Validation Focus

Scaffold-specific binding studies

Pyridine-4-carboxamide scaffold

Structure-activity relationship analysis

Intracellular kallikrein functional studies

Cell-permeable small molecule

Target engagement in intact cell models

Assay development reference

Verified high purity

Reproducible biochemical assay performance

Bradykinin-challenge model studies

Kallikrein-kinin pathway inhibitor

In vivo target engagement and PD marker response

• [1] Kotian PL, et al. Berotralstat (BCX7353): A Potent, Selective, and Oral Plasma Kallikrein Inhibitor. J Med Chem. 2021;64(17):12453-12468. View Source